Cas no 54737-75-6 (Benzenemethanol, 4-(phenylethynyl)-)

• Product Name: Benzenemethanol, 4-(phenylethynyl)-
• CAS No: 54737-75-6
• MF: C₁₅H₁₂O
• MW: 208.255184173584
• MDL: MFCD20265612
• CID: 353812
• PubChem ID: 15881239
• Update Time: 2025-05-20

Benzenemethanol, 4-(phenylethynyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 4-(phenylethynyl)-
• [4-(2-phenylethynyl)phenyl]methanol
• A918134
• [4-(Phenylethynyl)phenyl]methanol
• 4-(2-Phenylethynyl)-benzenemethanol
• 4-(Phenylethynyl)benzyl alcohol
• LLAXRYBKRTYKLH-UHFFFAOYSA-N
• 4-(phenylethynyl) benzyl alcohol
• CS-0453474
• (4-(Phenylethynyl)phenyl)methanol
• DTXSID30579092
• 54737-75-6
• [4-(2-phenylethynyl)-phenyl]methanol
• 4-(2-Phenylethynyl)benzenemethanol
• C78297
• SCHEMBL5403272
• (4-phenylethynyl-phenyl)-methanol
• (4-Phenylethynylphenyl)methanol
• HS-3355

• MDL： MFCD20265612
• Inchi： 1S/C15H12O/c16-12-15-10-8-14(9-11-15)7-6-13-4-2-1-3-5-13/h1-5,8-11,16H,12H2
• InChI Key： LLAXRYBKRTYKLH-UHFFFAOYSA-N
• SMILES： OCC1C=CC(C#CC2C=CC=CC=2)=CC=1

Computed Properties

• Exact Mass: 208.08886
• Monoisotopic Mass: 208.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

Additional information on Benzenemethanol, 4-(phenylethynyl)-

Exploring Benzenemethanol, 4-(phenylethynyl)- (CAS 54737-75-6): Properties, Applications, and Market Insights

Benzenemethanol, 4-(phenylethynyl)- (CAS 54737-75-6) is a specialized organic compound that has garnered attention in various industrial and research applications. This aromatic alcohol derivative, characterized by its unique phenylethynyl substitution pattern, offers intriguing chemical properties that make it valuable in synthetic chemistry, material science, and pharmaceutical intermediates. With the growing interest in high-performance materials and tailored molecular structures, this compound has become a subject of study for researchers exploring advanced functional molecules.

The molecular structure of 4-(phenylethynyl)benzenemethanol combines the reactivity of a benzyl alcohol group with the conjugated system of a phenylacetylene moiety. This combination enables diverse chemical transformations, making it a versatile building block in organic synthesis. Recent studies highlight its potential in creating liquid crystal materials, organic semiconductors, and photoactive compounds - areas currently experiencing significant growth due to demands in display technologies and renewable energy applications.

In pharmaceutical research, Benzenemethanol, 4-(phenylethynyl)- serves as a key intermediate for developing biologically active molecules. Its structural features allow for easy modification, facilitating the creation of compounds with potential therapeutic applications. The compound's stability and solubility characteristics make it particularly interesting for drug discovery programs focusing on CNS-targeting agents and anti-inflammatory compounds, addressing current healthcare challenges in neurological disorders and chronic inflammation.

The material science applications of CAS 54737-75-6 have expanded significantly with advancements in nanotechnology and smart materials. Researchers are investigating its incorporation into molecular wires and conductive polymers, capitalizing on the extended π-conjugation system provided by the phenylethynyl group. These developments align with global trends toward miniaturized electronics and flexible devices, positioning this compound as potentially valuable in next-generation electronic components.

From a commercial perspective, the market for 4-(phenylethynyl)benzenemethanol has shown steady growth, particularly in regions with strong specialty chemicals sectors. Manufacturers are responding to increased demand from research institutions and high-tech industries, with purity grades ranging from technical to ultra-high purity for sensitive applications. The compound's synthesis typically involves Sonogashira coupling reactions, with ongoing optimization efforts focusing on green chemistry principles to reduce environmental impact.

Quality control for Benzenemethanol, 4-(phenylethynyl)- involves advanced analytical techniques including HPLC, GC-MS, and NMR spectroscopy. These methods ensure the compound meets stringent purity requirements for various applications. Storage recommendations typically suggest inert atmosphere conditions and protection from light to maintain stability, reflecting the compound's sensitivity to oxidation and photochemical degradation.

Recent patent literature reveals growing intellectual property activity surrounding derivatives of 54737-75-6, particularly in optoelectronic materials and pharmaceutical compositions. This trend indicates the compound's expanding commercial potential and the increasing recognition of its structural value in innovation-driven industries. Academic publications continue to explore novel reactions and applications, contributing to a deeper understanding of this molecule's capabilities.

Environmental and safety considerations for 4-(phenylethynyl)benzenemethanol follow standard protocols for aromatic alcohols. While not classified as hazardous under normal handling conditions, proper laboratory practices including ventilation and personal protective equipment are recommended. The compound's environmental fate and biodegradation pathways are subjects of ongoing research, particularly as sustainability becomes a priority across chemical industries.

The future outlook for Benzenemethanol, 4-(phenylethynyl)- appears promising, with potential breakthroughs in materials science and medicinal chemistry driving interest. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play an increasingly important role in advanced technological developments. Its unique combination of structural features and reactivity ensures it will remain relevant in addressing contemporary scientific and industrial challenges.